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Abstract
This application note provides a detailed protocol for the extraction of cocaethylene, a key

indicator of concurrent cocaine and alcohol use, from human urine samples using solid-phase

extraction (SPE). The presented methodology, adapted from established forensic toxicology

procedures, utilizes a mixed-mode cation exchange sorbent to achieve high recovery and clean

extracts suitable for downstream analysis by techniques such as UPLC-MS/MS.[1][2] This

method is designed for researchers, scientists, and drug development professionals requiring a

reliable and reproducible approach for the quantification of cocaethylene in urine.

Introduction
Cocaethylene is a pharmacologically active metabolite formed in the liver when cocaine and

ethanol are consumed simultaneously.[3][4] Its presence in urine is a definitive marker of co-

ingestion.[1] Due to its longer half-life compared to cocaine, cocaethylene can extend the

window of detection, making it a crucial analyte in forensic and clinical toxicology.[1][2] Solid-

phase extraction is a widely used technique for the isolation and concentration of analytes from

complex biological matrices like urine, offering cleaner extracts compared to traditional

methods.[5][6] This protocol details a streamlined SPE procedure that ensures high, consistent

recoveries and minimal matrix effects, facilitating accurate and sensitive detection of

cocaethylene.[1]
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Data Summary
The following table summarizes the quantitative data associated with the described SPE

protocol and subsequent analysis.

Analyte Recovery (%)
Limit of
Detection
(LOD) (ng/mL)

Limit of
Quantification
(LOQ) (ng/mL)

Matrix Effects
(%)

Cocaethylene >83%[1] 4[7] 5.0[8] < -16%[1]

Cocaine >83%[1] - 5.0[8] < -16%[1]

Benzoylecgonine >83%[1] 10[7] - < 3%[1]

Experimental Protocol
This protocol is based on the use of a mixed-mode cation exchange SPE sorbent, which

simplifies the procedure by eliminating the need for conditioning and equilibration steps.[1][2]

Materials:

SPE Plate: Oasis MCX μElution Mixed-mode Cation Exchange Plates[1][2]

Human Urine Samples

Internal Standard Solution (e.g., cocaethylene-d8)[1][2]

4% Phosphoric Acid (H₃PO₄) in Water[1][2]

Wash Solution 1: 2% Formic Acid in Water[1][2]

Wash Solution 2: Methanol[1][2]

Elution Solution: 60:40 Acetonitrile:Methanol with 5% strong ammonia solution[1][2]

Dilution Solution: 2% Formic Acid in Water[1][2]

SPE Vacuum Manifold
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Collection Plate/Vials

Procedure:

Sample Pre-treatment:

Pipette 200 μL of the urine sample into the wells of the SPE plate.[1][2]

Add 20 μL of the internal standard solution.[1][2]

Add 200 μL of 4% H₃PO₄.[1][2]

Mix the sample within the well by aspirating and dispensing.

Sample Loading:

Apply vacuum to the SPE manifold to load the pre-treated sample onto the sorbent bed.[1]

[2]

Washing:

Wash the sorbent with 200 μL of 2% formic acid in water.[1][2]

Wash the sorbent with 200 μL of methanol.[1][2]

Elution:

Place a collection plate or vials inside the vacuum manifold.

Elute the analytes with two aliquots of 25 μL of the elution solution (60:40 ACN:MeOH with

5% strong ammonia solution).[1][2]

Post-Elution Dilution:

Dilute the eluate with 40 μL of 2% formic acid in water.[1][2] The sample is now ready for

injection into an analytical instrument like a UPLC-MS/MS system.[1][2]

Experimental Workflow Diagramdot
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Sample Preparation

Solid-Phase Extraction

Post-Extraction

200 µL Urine Sample

Mix in Well

20 µL Internal Standard 200 µL 4% H₃PO₄

Load Sample onto SPE Plate

Wash 1:
200 µL 2% Formic Acid

Wash 2:
200 µL Methanol

Elute:
2 x 25 µL

ACN:MeOH (60:40)
+ 5% NH₄OH

Dilute with
40 µL 2% Formic Acid

UPLC-MS/MS Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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